Cas no 5471-22-7 (Hexanedioic acid, 2-chloro-3-oxo-, 1,6-dimethyl ester)
5471-22-7 structure
Product Name:Hexanedioic acid, 2-chloro-3-oxo-, 1,6-dimethyl ester
CAS No:5471-22-7
MF:C8H11ClO5
MW:222.622942209244
CID:387232
PubChem ID:230757
Update Time:2025-04-19
Hexanedioic acid, 2-chloro-3-oxo-, 1,6-dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Hexanedioic acid, 2-chloro-3-oxo-, 1,6-dimethyl ester
- dimethyl 2-chloro-3-oxohexanedioate
- dimethyl 2-chloro-3-oxo-hexanedioate
- AC1L5K7V
- AC1Q5H4A
- AG-K-82318
- AR-1I5475
- CTK1H5155
- NSC26027
- NSC-26027
- 5471-22-7
- DTXSID60282461
-
- Inchi: 1S/C8H11ClO5/c1-13-6(11)4-3-5(10)7(9)8(12)14-2/h7H,3-4H2,1-2H3
- InChI Key: JVFHWJAJRDCZQI-UHFFFAOYSA-N
- SMILES: ClC(C(=O)OC)C(CCC(=O)OC)=O
Computed Properties
- Exact Mass: 222.02953
- Monoisotopic Mass: 222.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 69.7Ų
Experimental Properties
- Density: 1.261
- Boiling Point: 283.3°Cat760mmHg
- Flash Point: 115.3°C
- Refractive Index: 1.45
- PSA: 69.67
- LogP: 0.28910
Hexanedioic acid, 2-chloro-3-oxo-, 1,6-dimethyl ester Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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